Erigeside I
Erigeside I
Erigeside I is a natural product found in Erigeron breviscapus with data available.
Brand Name:
Vulcanchem
CAS No.:
224824-74-2
VCID:
VC21231677
InChI:
InChI=1S/C20H20O11/c21-11-3-1-10(7-13(11)23)2-4-16(24)29-9-15-17(25)18(26)19(27)20(31-15)30-14-8-28-6-5-12(14)22/h1-8,15,17-21,23,25-27H,9H2/b4-2+/t15-,17-,18+,19-,20-/m1/s1
SMILES:
C1=CC(=C(C=C1C=CC(=O)OCC2C(C(C(C(O2)OC3=COC=CC3=O)O)O)O)O)O
Molecular Formula:
C20H20O11
Molecular Weight:
436.4 g/mol
Erigeside I
CAS No.: 224824-74-2
Cat. No.: VC21231677
Molecular Formula: C20H20O11
Molecular Weight: 436.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Erigeside I is a natural product found in Erigeron breviscapus with data available. |
|---|---|
| CAS No. | 224824-74-2 |
| Molecular Formula | C20H20O11 |
| Molecular Weight | 436.4 g/mol |
| IUPAC Name | [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-oxopyran-3-yl)oxyoxan-2-yl]methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C20H20O11/c21-11-3-1-10(7-13(11)23)2-4-16(24)29-9-15-17(25)18(26)19(27)20(31-15)30-14-8-28-6-5-12(14)22/h1-8,15,17-21,23,25-27H,9H2/b4-2+/t15-,17-,18+,19-,20-/m1/s1 |
| Standard InChI Key | CLFSHBHNICRSDA-ROGMSIAGSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1/C=C/C(=O)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC3=COC=CC3=O)O)O)O)O)O |
| SMILES | C1=CC(=C(C=C1C=CC(=O)OCC2C(C(C(C(O2)OC3=COC=CC3=O)O)O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C=CC(=O)OCC2C(C(C(C(O2)OC3=COC=CC3=O)O)O)O)O)O |
| Appearance | Yellow powder |
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